Cas no 4137-63-7 (1,2,3-Thiadiazole-4-carboxylic acid, 5-methyl-, hydrazide)

• Product Name: 1,2,3-Thiadiazole-4-carboxylic acid, 5-methyl-, hydrazide
• CAS No: 4137-63-7
• MF: C₄H₆N₄OS
• MW: 158.181638240814
• CID: 325007
• PubChem ID: 45122711
• Update Time: 2025-04-19

1,2,3-Thiadiazole-4-carboxylic acid, 5-methyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-carboxylic acid, 5-methyl-, hydrazide
• 5-methylthiadiazole-4-carbohydrazide
• SCHEMBL11590599
• 4137-63-7
• DTXSID20669370
• 5-methyl-1,2,3-thiadiazole-4-carbohydrazide

• Inchi： 1S/C4H6N4OS/c1-2-3(4(9)6-5)7-8-10-2/h5H2,1H3,(H,6,9)
• InChI Key： KQBISBKMVYROIA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(NN)=O)N=N1

Computed Properties

• Exact Mass: 158.02638
• Monoisotopic Mass: 158.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 109A^2

Experimental Properties

• PSA: 80.9